
"4-bromo-N,N-dimethyl-3-nitroaniline" molecular
weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-bromo-N,N-dimethyl-3-

nitroaniline

Cat. No.: B1331253 Get Quote

An In-Depth Technical Guide to 4-bromo-N,N-dimethyl-3-nitroaniline

This technical guide provides a detailed overview of the chemical properties of 4-bromo-N,N-
dimethyl-3-nitroaniline, tailored for researchers, scientists, and professionals in drug

development.

Core Compound Properties
The fundamental molecular characteristics of 4-bromo-N,N-dimethyl-3-nitroaniline are

summarized below.

Property Value Source

Molecular Formula C₈H₉BrN₂O₂ [1]

Molecular Weight 245.07 g/mol [1][2]

CAS Number 70076-04-9 [1][2]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-bromo-N,N-dimethyl-3-
nitroaniline is not readily available in the cited literature, a common method for the synthesis
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of the related precursor, 4-bromo-N,N-dimethylaniline, is well-documented. This procedure

involves the bromination of N,N-dimethylaniline.

Synthesis of 4-bromo-N,N-dimethylaniline

This protocol describes the preparation of 4-bromo-N,N-dimethylaniline from N,N-

dimethylaniline and bromine.

Materials:

N,N-dimethylaniline

Bromine

Glacial Acetic Acid

Water

Ethanol

Procedure:

Dissolve 10 g of N,N-dimethylaniline in glacial acetic acid.[3]

Separately, dissolve 6.6 g of bromine in glacial acetic acid.[3]

Gradually add the bromine solution to the N,N-dimethylaniline solution.[3]

Upon completion of the reaction, dilute the resulting solution with water. This will cause the

precipitation of 4-bromo-N,N-dimethylaniline.[3]

Filter the precipitate from the solution.[3]

Recrystallize the collected solid from alcohol to yield purified 4-bromo-N,N-dimethylaniline.[3]

Compound Characterization Workflow
The following diagram illustrates a logical workflow for the characterization of 4-bromo-N,N-
dimethyl-3-nitroaniline, from initial synthesis to final property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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